Cas no 293737-78-7 (4-(5-chloro-1,3-benzoxazol-2-yl)aniline)

4-(5-chloro-1,3-benzoxazol-2-yl)aniline structure
293737-78-7 structure
Product Name:4-(5-chloro-1,3-benzoxazol-2-yl)aniline
CAS No:293737-78-7
MF:C13H9ClN2O
MW:244.67636179924
CID:1441134
PubChem ID:721058
Update Time:2025-04-20

4-(5-chloro-1,3-benzoxazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(5-chloro-1,3-benzoxazol-2-yl)aniline
    • Oprea1_858461
    • SR-01000430194-1
    • GYSYRVJSEWBENX-UHFFFAOYSA-N
    • ICCB3_000179
    • BBL008208
    • CCG-106249
    • 4-(5-chloro-2-benzoxazolyl)Benzenamine
    • 4-(5-chlorobenzo[d]oxazol-2-yl)aniline
    • 4-(5-chlorobenzoxazol-2-yl)phenylamine
    • CHEMBL2262687
    • AB00096338-01
    • DA-07255
    • VS-01860
    • STK345879
    • 4-(5-chloro-1,3-benzoxazol-2-yl)phenylamine
    • Cambridge id 5770013
    • Oprea1_740864
    • SCHEMBL1734841
    • AKOS000103095
    • 293737-78-7
    • SR-01000430194
    • CS-0227412
    • CBiol_000531
    • MDL: MFCD00477457
    • Inchi: 1S/C13H9ClN2O/c14-9-3-6-12-11(7-9)16-13(17-12)8-1-4-10(15)5-2-8/h1-7H,15H2
    • InChI Key: GYSYRVJSEWBENX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)N)O2

Computed Properties

  • Exact Mass: 244.04047
  • Monoisotopic Mass: 244.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.05

4-(5-chloro-1,3-benzoxazol-2-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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